Cas no 175531-13-2 (tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate)

Tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of benzimidazole derivatives. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The bromomethyl moiety offers reactivity for further functionalization, enabling nucleophilic substitution or cross-coupling reactions. This compound is valuable in pharmaceutical and agrochemical research, where benzimidazole scaffolds are prevalent. Its crystalline solid form ensures ease of handling and storage. The combination of Boc protection and bromomethyl substitution provides a balance of stability and reactivity, making it a practical choice for constructing complex heterocyclic systems.
tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate structure
175531-13-2 structure
Product Name:tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate
CAS No:175531-13-2
MF:C13H15BrN2O2
MW:311.174402475357
MDL:MFCD16653025
CID:3167817
PubChem ID:11381356
Update Time:2025-05-21

tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-BOC-2-bromomethylbenzimidazole
    • tert-Butyl 2-(bromomethyl)-1H-benzimidazole-1-carboxylate
    • tert-butyl 2-(broMoMethyl)-1H-benzo[d]iMidazole-1-carboxylate
    • tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate
    • 175531-13-2
    • CS-0272796
    • AKOS015957991
    • tert-butyl2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate
    • EN300-237380
    • QQHSPDNLUDVJEI-UHFFFAOYSA-N
    • 1-BOC-2-(bromomethyl)benzimidazole
    • MFCD16653025
    • SY358307
    • F87182
    • F2147-0183
    • tert-butyl 2-(bromomethyl)-1,3-benzodiazole-1-carboxylate
    • SCHEMBL6951341
    • 1H-Benzimidazole-1-carboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester
    • tert-butyl 2-(bromomethyl)benzimidazole-1-carboxylate
    • 2-(Bromomethyl)-1-Boc-1H-benzo[d]imidazole
    • MDL: MFCD16653025
    • Inchi: 1S/C13H15BrN2O2/c1-13(2,3)18-12(17)16-10-7-5-4-6-9(10)15-11(16)8-14/h4-7H,8H2,1-3H3
    • InChI Key: QQHSPDNLUDVJEI-UHFFFAOYSA-N
    • SMILES: BrCC1=NC2C=CC=CC=2N1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 310.03169g/mol
  • Monoisotopic Mass: 310.03169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 389.3±44.0 °C at 760 mmHg
  • Flash Point: 189.2±28.4 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate Security Information

tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A069003101-5g
tert-Butyl 2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate
175531-13-2 95%
5g
$1,105.50 2022-04-02
Alichem
A069003101-10g
tert-Butyl 2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate
175531-13-2 95%
10g
$1,380.20 2022-04-02
Alichem
A069003101-25g
tert-Butyl 2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate
175531-13-2 95%
25g
$2,556.72 2022-04-02
TRC
T309801-100mg
tert-Butyl 2-(bromomethyl)-1h-benzimidazole-1-carboxylate
175531-13-2
100mg
$ 135.00 2022-06-02
TRC
T309801-500mg
tert-Butyl 2-(bromomethyl)-1h-benzimidazole-1-carboxylate
175531-13-2
500mg
$ 570.00 2022-06-02
TRC
T309801-1g
tert-Butyl 2-(bromomethyl)-1h-benzimidazole-1-carboxylate
175531-13-2
1g
$ 865.00 2022-06-02
Chemenu
CM156570-1g
tert-Butyl 2-(bromomethyl)-1H-benzimidazole-1-carboxylate
175531-13-2 95%
1g
$*** 2023-03-31
Chemenu
CM156570-1g
tert-Butyl 2-(bromomethyl)-1H-benzimidazole-1-carboxylate
175531-13-2 95%
1g
$823 2021-06-08
Enamine
EN300-237380-0.05g
tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate
175531-13-2 95%
0.05g
$162.0 2024-06-19
Enamine
EN300-237380-0.1g
tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate
175531-13-2 95%
0.1g
$241.0 2024-06-19

Additional information on tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate

Comprehensive Overview of tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate (CAS No. 175531-13-2)

tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate (CAS No. 175531-13-2) is a versatile organic intermediate widely used in pharmaceutical and agrochemical research. This compound belongs to the benzodiazole family, a class of heterocyclic compounds known for their significant biological activities. The presence of both a bromomethyl group and a tert-butyl carboxylate moiety makes it a valuable building block for synthesizing more complex molecules. Researchers often utilize this compound in peptide coupling reactions, cross-coupling reactions, and as a precursor for drug discovery.

In recent years, the demand for tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate has surged due to its applications in medicinal chemistry and material science. With the growing interest in small molecule inhibitors and bioconjugation techniques, this compound has become a focal point for scientists exploring targeted therapies and biomarker development. Its unique structure allows for efficient modifications, enabling the creation of novel compounds with potential therapeutic benefits.

The synthesis of tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate typically involves the N-protection of benzodiazole derivatives followed by bromination at the methyl position. This process ensures high purity and yield, making it a reliable choice for industrial and academic laboratories. The compound's stability under various conditions further enhances its utility in multi-step synthetic routes, particularly in the development of kinase inhibitors and protease inhibitors.

One of the key advantages of CAS No. 175531-13-2 is its compatibility with green chemistry principles. Researchers are increasingly focusing on sustainable synthesis methods, and this compound can be incorporated into catalyst-free reactions and solvent-free conditions. Such approaches align with the global push toward environmentally friendly chemical processes, addressing concerns about carbon footprint reduction and waste minimization.

Beyond its pharmaceutical applications, tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate is also explored in material science for designing functional polymers and luminescent materials. Its ability to act as a cross-linking agent or photoactive component makes it valuable in developing advanced materials for optoelectronic devices and sensors. This dual applicability in life sciences and engineering underscores its importance in modern research.

For those seeking detailed spectroscopic data or handling guidelines, tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate is well-documented in reputable chemical databases. Its NMR spectra, IR peaks, and mass spectrometry profiles are frequently referenced to ensure accurate identification and quality control. Additionally, its storage conditions (typically under inert atmosphere and low temperatures) are critical to maintaining its reactivity and shelf life.

In conclusion, tert-butyl 2-(bromomethyl)-1H-1,3-benzodiazole-1-carboxylate (CAS No. 175531-13-2) is a pivotal compound bridging chemical synthesis and applied research. Its role in drug development, material innovation, and sustainable chemistry positions it as a cornerstone for future scientific breakthroughs. As industries continue to prioritize efficiency and sustainability, this compound will undoubtedly remain a subject of intense study and application.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.